Cas no 325725-96-0 (4-(azepane-1-sulfonyl)-N-(4-{2-4-(azepane-1-sulfonyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(4-{2-4-(azepane-1-sulfonyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide
• CAS No: 325725-96-0
• MF: C₃₅H₃₉N₅O₆S₃
• MW: 721.909064531326
• CID: 6179763
• PubChem ID: 4829390
• Update Time: 2025-07-10

4-(azepane-1-sulfonyl)-N-(4-{2-4-(azepane-1-sulfonyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(4-{2-4-(azepane-1-sulfonyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide
• 4-(azepan-1-ylsulfonyl)-N-[4-[2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-1,3-thiazol-4-yl]phenyl]benzamide
• 325725-96-0
• AKOS001017336
• 4-(azepan-1-ylsulfonyl)-N-(4-(4-(4-(azepan-1-ylsulfonyl)benzamido)phenyl)thiazol-2-yl)benzamide
• F1620-0074
• 4-(azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide
• Z56772107

• Inchi： 1S/C35H39N5O6S3/c41-33(27-11-17-30(18-12-27)48(43,44)39-21-5-1-2-6-22-39)36-29-15-9-26(10-16-29)32-25-47-35(37-32)38-34(42)28-13-19-31(20-14-28)49(45,46)40-23-7-3-4-8-24-40/h9-20,25H,1-8,21-24H2,(H,36,41)(H,37,38,42)
• InChI Key： ATARCNDXWPOGEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)C2=CSC(=N2)NC(C2C=CC(=CC=2)S(N2CCCCCC2)(=O)=O)=O)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 721.20624750g/mol
• Monoisotopic Mass: 721.20624750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 9
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 191Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(azepane-1-sulfonyl)-N-(4-{2-4-(azepane-1-sulfonyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide

Introduction to Compound CAS No. 325725-96-0: 4-(Azepane-1-sulfonyl)-N-(4-{2-[4-(Azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide

4-(Azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide (CAS No. 325725-96-0) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of azepane derivatives and features a unique structural arrangement that includes a sulfonyl group, a benzamide moiety, and a thiazole ring. The intricate structure of this compound makes it an interesting candidate for various biological studies and therapeutic applications.

The azepane core in the structure of 4-(azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide is a seven-membered nitrogen-containing heterocycle that imparts unique chemical and biological properties. Azepane derivatives have been extensively studied for their potential in modulating various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. The presence of the sulfonyl group enhances the compound's reactivity and solubility, making it more suitable for pharmaceutical applications.

The benzamide moiety in the structure is known for its ability to interact with specific protein targets, particularly those involved in signal transduction pathways. This functional group can contribute to the compound's pharmacological activity by forming hydrogen bonds and hydrophobic interactions with target proteins. The thiazole ring, on the other hand, is a versatile heterocyclic system that is often found in bioactive molecules due to its ability to enhance stability and bioavailability.

Recent research has highlighted the potential of 4-(azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising results in preclinical models of pain management, where it effectively reduced nociceptive responses without significant side effects.

In the context of neurodegenerative diseases, 4-(azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide has been investigated for its neuroprotective effects. Preclinical studies have indicated that this compound can reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in slowing down the progression of these debilitating conditions.

The pharmacokinetic profile of 4-(azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The compound has demonstrated good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

In terms of safety and toxicity, preliminary studies have indicated that 4-(azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

Overall, 4-(azepane-1-sulfonyl)-N-(4-{2-[4-(azepane-1-sulfonyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide (CAS No. 325725-96-0) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry.